3-[(4-isopropoxyphenyl)amino]-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-(4-propan-2-yloxyanilino)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C12H14N4O2/c1-8(2)18-10-5-3-9(4-6-10)14-12-15-11(17)7-13-16-12/h3-8H,1-2H3,(H2,14,15,16,17)
• InChI Key: KGUOLVTVILKSQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)NC2=NN=CC(=O)N2
• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol

Description

3-[(4-isopropoxyphenyl)amino]-1,2,4-triazin-5(4H)-one, also known as Ipratropium bromide, is a widely used bronchodilator in the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). It is a quaternary ammonium compound that acts as an anticholinergic agent, blocking the action of acetylcholine at the muscarinic receptors in the airways.

Mechanism of Action

3-[(4-isopropoxyphenyl)amino]-1,2,4-triazin-5(4H)-one bromide acts as an anticholinergic agent, blocking the action of acetylcholine at the muscarinic receptors in the airways. This results in relaxation of the smooth muscles in the airways, leading to bronchodilation. The effect of 3-[(4-isopropoxyphenyl)amino]-1,2,4-triazin-5(4H)-one bromide is primarily localized to the lungs, with minimal systemic absorption.
Biochemical and Physiological Effects:
3-[(4-isopropoxyphenyl)amino]-1,2,4-triazin-5(4H)-one bromide has been shown to improve lung function and reduce symptoms such as wheezing, shortness of breath, and coughing in patients with respiratory diseases. It has also been shown to reduce the frequency and severity of exacerbations in patients with COPD. The drug has a rapid onset of action, with peak effect occurring within 1-2 hours after administration.

Advantages and Limitations for Lab Experiments

3-[(4-isopropoxyphenyl)amino]-1,2,4-triazin-5(4H)-one bromide is a widely used bronchodilator in both clinical and research settings. It has a well-established safety profile and is generally well-tolerated by patients. However, its effectiveness may be limited in patients with severe respiratory disease or those who are unresponsive to other bronchodilators. In laboratory experiments, 3-[(4-isopropoxyphenyl)amino]-1,2,4-triazin-5(4H)-one bromide is often used as a positive control in studies of bronchodilator efficacy.

Future Directions

There are several potential future directions for research on 3-[(4-isopropoxyphenyl)amino]-1,2,4-triazin-5(4H)-one bromide. One area of interest is the development of new formulations or delivery methods to improve the drug's effectiveness and reduce side effects. Another area of research is the exploration of 3-[(4-isopropoxyphenyl)amino]-1,2,4-triazin-5(4H)-one bromide's potential for use in the treatment of other diseases such as cystic fibrosis or pulmonary hypertension. Finally, further studies are needed to better understand the long-term effects of 3-[(4-isopropoxyphenyl)amino]-1,2,4-triazin-5(4H)-one bromide on lung function and overall health outcomes in patients with respiratory diseases.

Scientific Research Applications

3-[(4-isopropoxyphenyl)amino]-1,2,4-triazin-5(4H)-one bromide has been extensively studied for its therapeutic potential in the treatment of respiratory diseases. It is commonly used in combination with other bronchodilators such as beta-agonists to provide a synergistic effect in the treatment of asthma and COPD. 3-[(4-isopropoxyphenyl)amino]-1,2,4-triazin-5(4H)-one bromide has also been shown to be effective in the treatment of bronchospasm associated with chronic bronchitis and emphysema.